Cas no 2228710-40-3 (2-(2,3,4-trihydroxyphenyl)propanal)

• Product Name: 2-(2,3,4-trihydroxyphenyl)propanal
• CAS No: 2228710-40-3
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 6415582
• PubChem ID: 165974949
• Update Time: 2025-08-04

2-(2,3,4-trihydroxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4-trihydroxyphenyl)propanal
• EN300-2000103
• 2228710-40-3

• Inchi： 1S/C9H10O4/c1-5(4-10)6-2-3-7(11)9(13)8(6)12/h2-5,11-13H,1H3
• InChI Key： KXFGBIPKUHBVID-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1C(C=O)C)O)O

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(2,3,4-trihydroxyphenyl)propanal

Comprehensive Analysis of 2-(2,3,4-trihydroxyphenyl)propanal (CAS No. 2228710-40-3): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 2-(2,3,4-trihydroxyphenyl)propanal (CAS No. 2228710-40-3) has emerged as a compound of significant interest due to its unique structural features and potential applications. This polyphenolic aldehyde derivative, characterized by its trihydroxyphenyl moiety, is increasingly studied for its bioactive properties, including antioxidant and anti-inflammatory effects. Researchers and industries are exploring its utility in nutraceuticals, cosmeceuticals, and drug development, aligning with the growing demand for natural and sustainable bioactive compounds.

The molecular structure of 2-(2,3,4-trihydroxyphenyl)propanal features a propanal chain attached to a benzene ring with three hydroxyl groups at positions 2, 3, and 4. This configuration contributes to its high polarity and reactivity, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its role as a precursor for flavonoid analogs, which are widely investigated for their health benefits. The compound's CAS No. 2228710-40-3 is frequently searched in academic databases, reflecting its relevance in green chemistry and biocatalysis research.

One of the trending topics associated with 2-(2,3,4-trihydroxyphenyl)propanal is its potential in anti-aging formulations. With the global cosmeceutical market projected to grow exponentially, this compound's ability to scavenge free radicals and protect against oxidative stress positions it as a promising ingredient. Additionally, its low toxicity profile and natural origin align with consumer preferences for clean-label products, a hot topic in SEO and consumer health discussions.

From a technical perspective, the synthesis of 2-(2,3,4-trihydroxyphenyl)propanal often involves enzymatic oxidation or metal-free catalysis, methods that resonate with the principles of sustainable chemistry. Researchers are optimizing these processes to enhance yield and scalability, addressing common queries like "How to synthesize 2-(2,3,4-trihydroxyphenyl)propanal efficiently?" or "What are the industrial applications of CAS No. 2228710-40-3?" These questions dominate academic search engines and AI-driven literature reviews, underscoring the compound's interdisciplinary appeal.

In conclusion, 2-(2,3,4-trihydroxyphenyl)propanal (CAS No. 2228710-40-3) represents a nexus of innovation in bioactive compound research. Its multifaceted applications—from pharmaceutical intermediates to cosmetic actives—make it a subject of enduring interest. As scientific inquiries evolve, this compound is poised to play a pivotal role in addressing contemporary challenges in health and sustainability.